Cas no 1522520-78-0 (4-benzoyl-2,3-difluorophenol)

• Product Name: 4-benzoyl-2,3-difluorophenol
• CAS No: 1522520-78-0
• MF: C₁₃H₈F₂O₂
• MW: 234.198230743408
• CID: 5892520
• PubChem ID: 81252617
• Update Time: 2025-06-14

4-benzoyl-2,3-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-2,3-difluorophenol
• EN300-1276652
• AKOS019824253
• 1522520-78-0

• Inchi： 1S/C13H8F2O2/c14-11-9(6-7-10(16)12(11)15)13(17)8-4-2-1-3-5-8/h1-7,16H
• InChI Key： RHHVGQWQEYSUAM-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(C1C=CC=CC=1)=O)O)F

Computed Properties

• Exact Mass: 234.04923582g/mol
• Monoisotopic Mass: 234.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-benzoyl-2,3-difluorophenol

Comprehensive Overview of 4-Benzoyl-2,3-difluorophenol (CAS No. 1522520-78-0)

4-Benzoyl-2,3-difluorophenol (CAS No. 1522520-78-0) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its benzoyl and difluorophenol functional groups, exhibits unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for advanced materials and bioactive molecules, aligning with the growing demand for fluorinated compounds in drug discovery and agrochemical development.

The molecular structure of 4-benzoyl-2,3-difluorophenol features a phenol ring substituted with two fluorine atoms at the 2- and 3-positions and a benzoyl group at the 4-position. This arrangement enhances its reactivity and stability, making it a versatile intermediate in organic synthesis. Recent studies highlight its role in the development of high-performance polymers and photoactive materials, addressing current trends in sustainable chemistry and green manufacturing. The compound’s CAS No. 1522520-78-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed applications of 4-benzoyl-2,3-difluorophenol is in the field of photocatalysis. With the rise of renewable energy technologies, researchers are exploring its potential as a photosensitizer or light-absorbing component in solar cells. This aligns with the global push for clean energy solutions, a topic dominating scientific and industrial discourse. Additionally, its fluorinated structure contributes to improved lipophilicity and metabolic stability, traits highly sought after in pharmaceutical design, particularly for CNS-targeting drugs.

From a synthetic perspective, CAS No. 1522520-78-0 is often utilized in cross-coupling reactions and electrophilic substitutions, owing to the electron-withdrawing effects of the fluorine atoms. These reactions are pivotal in creating complex architectures for biodegradable plastics and electronic materials, addressing the urgent need for eco-friendly alternatives in consumer products. The compound’s compatibility with modern flow chemistry techniques further enhances its appeal, as industries prioritize scalable and waste-minimized processes.

Safety and handling of 4-benzoyl-2,3-difluorophenol adhere to standard laboratory protocols for fluorinated aromatics. While not classified as hazardous under typical conditions, proper ventilation and PPE are recommended during handling. Its stability under ambient conditions makes it a practical choice for industrial applications, though storage away from strong oxidizers is advised. These practical considerations are frequently queried in chemical supplier forums and research gateways, underscoring the compound’s widespread use.

In conclusion, 4-benzoyl-2,3-difluorophenol (CAS No. 1522520-78-0) represents a critical intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug development to advanced material science—reflect the compound’s adaptability to emerging technological demands. As industries and academia continue to explore fluorine chemistry, this compound is poised to remain a focal point in sustainable and high-value chemical synthesis.